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Compound of Interest

Compound Name: C23H21ClN4O7

Cat. No.: B12626156 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

Cabozantinib (C23H21ClN4O7), a potent compound utilized in cancer research and drug

development. Adherence to these protocols is essential to ensure personnel safety and

mitigate environmental contamination.

Cabozantinib is classified as a hazardous substance, causing skin, eye, and respiratory

irritation[1][2]. As an antineoplastic agent, it is known to interfere with the growth of cancer

cells[3]. Therefore, stringent safety measures are imperative during its handling and disposal.

Personal Protective Equipment (PPE)
The following table summarizes the required personal protective equipment when handling

Cabozantinib. It is crucial to inspect all PPE for integrity before use[2].
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PPE Category Specification Standard Purpose

Eye/Face Protection

Chemical splash-

resistant safety

glasses or goggles

with side protection. A

face shield may be

necessary for certain

procedures.

OSHA 29 CFR

1910.133 or EU

EN166[1][2]

To protect against

splashes and airborne

particles that can

cause serious eye

irritation[1][2].

Hand Protection

Chemically resistant,

impervious gloves

(e.g., nitrile,

neoprene). Industrial

thickness (>0.45mm)

for spill cleanup.

N/A

To prevent skin

contact, which can

cause irritation[1][4].

Body Protection

Laboratory coat and

close-toed footwear

are the minimum

requirements.

Impervious clothing

should be selected

based on the specific

workplace hazards[1]

[2].

N/A

To protect the skin

from contamination

and irritation[1].

Respiratory Protection

Required when dusts

are generated. Use a

NIOSH-approved P95

(US) or P1 (EU EN

143) particle respirator

for nuisance

exposures. For

higher-level

protection, use an

OV/AG/P99 (US) or

ABEK-P2 (EU EN

143) respirator.

NIOSH (US) or CEN

(EU)[2]

To prevent inhalation

of airborne particles,

which may cause

respiratory irritation[1]

[2].
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Operational Plan: Step-by-Step Handling Protocol
Strict adherence to the following procedures is mandatory to ensure a safe working

environment.

Preparation:

Ensure the work area is a designated, well-ventilated space, preferably a chemical fume

hood[1].

Assemble all necessary equipment and materials before handling the compound.

Don the appropriate PPE as specified in the table above.

Handling:

Avoid direct contact with skin, eyes, and clothing[1].

Avoid the formation of dust and aerosols[5].

If working with tablets or capsules, do not crush or open them[3][6].

Wash hands thoroughly after handling, even if gloves were worn[1][2].

In Case of Exposure:

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing[1][7].

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing[1]. Seek medical attention if irritation persists[2].

Inhalation: Move the person to fresh air and keep them in a position comfortable for

breathing. If feeling unwell, call a poison center or doctor[1].

Ingestion: Rinse mouth with water. Do not induce vomiting. Seek immediate medical

attention[5].

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://aksci.com/sds/SYN1138_SDS.pdf
https://aksci.com/sds/SYN1138_SDS.pdf
https://piochem.com/wp-content/uploads/2025/05/MethyleneBlue-CASNO-61-73-4-MSDS.pdf
https://www.mayoclinic.org/drugs-supplements/cabozantinib-oral-route/description/drg-20060654
https://www.england.nhs.uk/south/wp-content/uploads/sites/6/2018/11/cabozantinib-1.pdf
https://aksci.com/sds/SYN1138_SDS.pdf
https://www.chemodex.com/wp-content/uploads/wpallimport/files/pdf/CDX%20C0698%20MSDS.pdf
https://aksci.com/sds/SYN1138_SDS.pdf
https://cdn.caymanchem.com/cdn/msds/18464m.pdf
https://aksci.com/sds/SYN1138_SDS.pdf
https://www.chemodex.com/wp-content/uploads/wpallimport/files/pdf/CDX%20C0698%20MSDS.pdf
https://aksci.com/sds/SYN1138_SDS.pdf
https://piochem.com/wp-content/uploads/2025/05/MethyleneBlue-CASNO-61-73-4-MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12626156?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Plan
Proper disposal of Cabozantinib and contaminated materials is critical to prevent environmental

contamination.

Waste Segregation:

All unused Cabozantinib, contaminated lab supplies (e.g., gloves, wipes, pipette tips), and

empty containers must be collected in a designated, sealed, and clearly labeled

hazardous waste container.

Disposal Procedure:

Dispose of the hazardous waste through a licensed professional waste disposal service[5].

Do not allow the product to enter drains, waterways, or soil[1][2].

Consult local, state, and federal regulations for specific disposal requirements[1].

Experimental Workflow for Handling and Disposal
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Workflow for Safe Handling and Disposal of Cabozantinib

1. Preparation Phase

2. Handling Phase

3. Disposal Phase

Emergency Procedures

Designate Well-Ventilated Work Area

Assemble All Necessary Materials

Don Appropriate PPE

Handle Cabozantinib

Avoid Dust/Aerosol Formation Exposure Event

Wash Hands Thoroughly Post-Handling

Segregate Contaminated Waste

Store in Labeled, Sealed Container

Dispose via Licensed Service

Follow First Aid Protocols

Seek Medical Attention

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Disposal of Cabozantinib
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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